![molecular formula C20H24N6S B2366337 4-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine CAS No. 313649-23-9](/img/structure/B2366337.png)
4-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine” is a chemical with the molecular formula C20H24N6S . It has a molecular weight of 380.510 .
Molecular Structure Analysis
The molecular structure of this compound includes a benzothieno[2,3-d]pyrimidine core, which is a bicyclic system containing a benzene ring fused to a thieno[2,3-d]pyrimidine. This core is substituted at the 4-position with a piperazine ring, which in turn is substituted at the 4-position with a 4,6-dimethylpyrimidine .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3 and a boiling point of 622.5±65.0 °C at 760 mmHg . The melting point is not available . It also has a flash point of 330.3±34.3 °C .Scientific Research Applications
- Aryloxy-phenoxy propionates, including derivatives of 4,6-dimethoxypyrimidin-2-yl and 4,6-dimethylpyrimidin-2-yl, are essential herbicides. They inhibit acetyl-coenzyme A carboxylase, a key enzyme in fatty acid biosynthesis, making them effective against gramineous weeds .
- The synthesized 4-(4,6-dimethoxypyrimidin-2-yloxy)phenoxy acetates and 4-(4,6-dimethylpyrimidin-2-yloxy)phenoxy acetates exhibit high herbicidal activity against monocotyledonous plants like Digitaria sanguinalis L. at specific concentrations .
- Density functional theory (DFT) investigations have explored the molecular and electronic structure of this compound. Such studies aid in understanding its properties and potential interactions .
- Among related compounds, 4-[(5-methyl-1,2-dihydro-2-oxo-3-H-indol-3-ylidene)amino]-N-(4,6-dimethylpyrimidin-2-yl)benzene-sulphonamide demonstrated potent antiviral activity against vaccinia virus .
- New tetrazolyl derivatives containing various linker groups were synthesized. These compounds, based on pyrimidine, have potential applications in drug discovery and medicinal chemistry .
- Many sulfonylurea herbicides and pyrimidinylbenzoate herbicides (super-efficient herbicides) contain 4,6-dimethoxypyrimidin-2-yl groups. These groups are associated with high biological activity .
Herbicide Development
Computational Studies
Antiviral Activity
Tetrazolyl Derivatives Synthesis
Biological Activity of 4,6-Dimethoxypyrimidin-2-yl Moieties
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6S/c1-13-11-14(2)24-20(23-13)26-9-7-25(8-10-26)18-17-15-5-3-4-6-16(15)27-19(17)22-12-21-18/h11-12H,3-10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRRVLVPMRRFNBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCN(CC2)C3=C4C5=C(CCCC5)SC4=NC=N3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.